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Compound of Interest

Compound Name: N-nitroso-olanzapine

Cat. No.: B15812381

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and analytical

data for N-nitroso-olanzapine, a potential impurity of the atypical antipsychotic drug

olanzapine. Due to the limited availability of public spectroscopic data, this guide presents a

consolidated view of the compound's known properties and outlines the standard

methodologies for its full characterization. The information herein is intended to support

research, drug development, and quality control activities.

Compound Identification
N-nitroso-olanzapine is the N-nitrosated derivative of olanzapine, formed by the reaction of a

nitrosating agent with the secondary amine in the olanzapine molecule.
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Property Value

Chemical Name
2-methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-

10H-benzo[b]thieno[2,3-e][1][2]diazepine[3][4]

Molecular Formula C₁₇H₁₉N₅OS[5]

Molecular Weight 341.43 g/mol [5]

Chemical Structure

Spectroscopic Data
While specific, publicly available spectra for N-nitroso-olanzapine are limited, reference

standards are available for purchase from various chemical suppliers. These suppliers typically

provide a comprehensive Certificate of Analysis (CoA) upon purchase, which includes detailed

spectroscopic data. The following tables are presented as representative examples of how

such data would be structured.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Representative ¹H-NMR Data for N-nitroso-olanzapine
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

[Expected Range] [Expected] [Expected] Aromatic-H

[Expected Range] [Expected] [Expected] Thiophene-H

[Expected Range] [Expected] [Expected] Piperazine-H

[Expected Range] [Expected] [Expected] N-CH₃

[Expected Range] [Expected] [Expected] Thiophene-CH₃

Table 2: Representative ¹³C-NMR Data for N-nitroso-olanzapine

Chemical Shift (δ) ppm Assignment

[Expected Range] Aromatic/Thiophene-C

[Expected Range] C=N

[Expected Range] Piperazine-C

[Expected Range] N-CH₃

[Expected Range] Thiophene-CH₃

Infrared (IR) Spectroscopy
Table 3: Representative IR Absorption Bands for N-nitroso-olanzapine

Wavenumber (cm⁻¹) Assignment

[Expected ~3100-3000] Aromatic C-H Stretch

[Expected ~2950-2800] Aliphatic C-H Stretch

[Expected ~1600-1450] Aromatic C=C and C=N Stretch

[Expected ~1450-1400] N-N=O Stretch (Characteristic for Nitrosamines)

[Expected ~1300-1000] C-N Stretch
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Mass Spectrometry (MS)
Table 4: Representative Mass Spectrometry Data for N-nitroso-olanzapine

m/z Assignment

[341.13] [M+H]⁺ (Protonated Molecular Ion)

[Expected Fragments]

Fragmentation pattern consistent with the loss

of the nitroso group (-NO) and other

characteristic fragments.

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of N-nitroso-
olanzapine, based on standard analytical practices for pharmaceutical compounds and related

impurities[6].

NMR Spectroscopy
Instrumentation: A 400 MHz or higher field NMR spectrometer.

Sample Preparation: Approximately 5-10 mg of N-nitroso-olanzapine is dissolved in 0.7 mL

of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

¹H-NMR Acquisition:

Pulse Program: Standard single-pulse experiment.

Spectral Width: 0-16 ppm.

Number of Scans: 16-64, depending on sample concentration.

Relaxation Delay: 1-5 seconds.

¹³C-NMR Acquisition:

Pulse Program: Proton-decoupled experiment.
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Spectral Width: 0-220 ppm.

Number of Scans: 1024 or more, as needed for adequate signal-to-noise.

Relaxation Delay: 2-5 seconds.

Data Processing: The resulting Free Induction Decay (FID) is processed with an appropriate

window function (e.g., exponential multiplication) and Fourier transformed. Phase and

baseline corrections are applied. Chemical shifts are referenced to the residual solvent peak

or an internal standard (e.g., TMS).

IR Spectroscopy
Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation: The sample is prepared as a KBr (potassium bromide) pellet. A small

amount of N-nitroso-olanzapine is ground with dry KBr and compressed into a thin,

transparent disk.

Data Acquisition:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

Data Processing: The resulting interferogram is Fourier transformed to produce the infrared

spectrum. A background spectrum of a pure KBr pellet is subtracted.

Mass Spectrometry
Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled with a

suitable ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation: A dilute solution of N-nitroso-olanzapine is prepared in a suitable

solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1-10 µg/mL.

Data Acquisition:
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Ionization Mode: Positive ion mode is typically used to observe the protonated molecular

ion [M+H]⁺.

Mass Range: m/z 50-500.

Collision Energy (for MS/MS): A collision energy ramp (e.g., 10-40 eV) is used to induce

fragmentation and obtain structural information.

Data Processing: The acquired mass spectra are analyzed to determine the accurate mass

of the molecular ion and its fragment ions.

Analytical Workflow and Logical Relationships
The following diagram illustrates a typical workflow for the identification and characterization of

a pharmaceutical impurity like N-nitroso-olanzapine.
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Workflow for Spectroscopic Analysis of N-nitroso-olanzapine

Sample Preparation
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Data Interpretation and Characterization
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NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

(HRMS, MS/MS)

Structure Elucidation

Purity Assessment
(e.g., by HPLC)

Comprehensive
Characterization Report

Click to download full resolution via product page

Caption: Workflow for the synthesis, spectroscopic analysis, and characterization of N-nitroso-
olanzapine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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